5-Fluoro-3-(piperidin-1-ylmethyl)-1H-indole

• IUPAC Name: 5-fluoro-3-(piperidin-1-ylmethyl)-1H-indole
• InChI: InChI=1S/C14H17FN2/c15-12-4-5-14-13(8-12)11(9-16-14)10-17-6-2-1-3-7-17/h4-5,8-9,16H,1-3,6-7,10H2
• InChI Key: ZFXMCELYCWVKSI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CNC3=C2C=C(C=C3)F
• Molecular Formula: C14H17FN2
• Molecular Weight: 232.30 g/mol

Description

5-Fluoro-3-(piperidin-1-ylmethyl)-1H-indole is a useful research compound. Its molecular formula is C14H17FN2 and its molecular weight is 232.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Fluoro-3-(piperidin-1-ylmethyl)-1H-indole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Fluoro-3-(piperidin-1-ylmethyl)-1H-indole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Selective Human 5-HT1D Receptor Ligands : Fluorination of indole derivatives, including 5-Fluoro-3-(piperidin-1-ylmethyl)-1H-indole, has been shown to produce ligands with high affinity and selectivity for the 5-HT1D receptor, indicating potential use in treating disorders related to serotonin neurotransmission (van Niel et al., 1999).

• Antidepressant Drug Candidate : A related compound, 5-Fluoro-3-[3-[4-(5-methoxy-4-pyrimidinyl)-1-piperazinyl]propyl]-1H-indole dihydrochloride, has been developed as an antidepressant drug candidate. Research focused on developing a safe and efficient large-scale synthesis process for this compound (Anderson et al., 1997).

• Alpha(1) Adrenoceptor Antagonists : 5-Heteroaryl-substituted analogues of the antipsychotic sertindole, which include 5-Fluoro-3-(piperidin-1-ylmethyl)-1H-indole derivatives, have been identified as highly selective and potentially CNS-active alpha(1) adrenoceptor antagonists (Balle et al., 2003).

• Anti-inflammatory and Antimicrobial Activities : Novel derivatives of 6-fluoro-3-[3-(4-fluorophenyl)-1-isopropyl indol-2-yl) allyl] piperidine-4-benzisoxazoles, related to 5-Fluoro-3-(piperidin-1-ylmethyl)-1H-indole, have shown promising anti-inflammatory and antimicrobial activities (Rathod et al., 2008).

• Antituberculosis Activity : 5-Fluoro-1H-indole-2,3-dione derivatives, including those with piperidinomethyl substitutions, have been synthesized and evaluated for antituberculosis activity against Mycobacterium tuberculosis (Karalı et al., 2007).

• Serotonin 5-HT2 Antagonists : Studies on 3-(4-fluorophenyl)-1H-indoles substituted with piperidinyl and piperazinyl have highlighted their potential as selective serotonin 5-HT2 antagonists, which could have implications in psychiatric and neurological disorders (Andersen et al., 1992).